Cas no 62938-06-1 (Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]-)

• Product Name: Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]-
• CAS No: 62938-06-1
• MF: C₈H₂₂N₄O₂S
• MW: 238.350880146027
• CID: 4080191
• Update Time: 2025-06-12

Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]-

• Inchi： 1S/C8H22N4O2S/c1-2-15(13,14)11-5-8-12(6-3-9)7-4-10/h11H,2-10H2,1H3
• InChI Key： MXBDCJIJKHIRAY-UHFFFAOYSA-N
• SMILES： C(S(NCCN(CCN)CCN)(=O)=O)C

Additional information on Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]-

Comprehensive Overview of Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]- (CAS No. 62938-06-1)

Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]- (CAS No. 62938-06-1) is a specialized organic compound with a unique molecular structure that combines sulfonamide and polyamine functionalities. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, biotechnology, and materials science. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and potential uses, making it a hot topic in scientific discussions.

The compound's structure features a central ethanesulfonamide moiety linked to a bis(2-aminoethyl)amino group, which imparts distinct chemical and physical characteristics. Its ability to form stable complexes with metal ions and interact with biological molecules has sparked interest in fields such as drug delivery, chelation therapy, and bioconjugation. These applications align with current trends in personalized medicine and targeted therapies, where precise molecular interactions are crucial.

One of the most frequently searched questions about Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]- relates to its synthesis and purification. The compound is typically synthesized through multi-step organic reactions involving sulfonylation and amine coupling. Recent advancements in green chemistry have also led to more sustainable synthesis routes, reducing the use of hazardous reagents and improving yields. This aligns with the growing demand for environmentally friendly chemical processes in the pharmaceutical and chemical industries.

Another area of interest is the compound's potential role in biomedical research. Its polyamine backbone resembles naturally occurring polyamines like spermidine and spermine, which are involved in cellular processes such as proliferation and differentiation. This similarity has led researchers to investigate whether Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]- could mimic or modulate these biological functions, opening doors to novel therapeutic strategies for conditions like cancer and neurodegenerative diseases.

In materials science, the compound's ability to form self-assembled monolayers (SAMs) and modify surface properties has been explored. Such applications are particularly relevant in the development of biosensors and nanotechnology-based devices, where precise control over surface chemistry is essential. With the rise of wearable health monitors and point-of-care diagnostics, this aspect of the compound's functionality is gaining traction among researchers and engineers.

The physicochemical properties of Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]-, including its solubility, stability, and reactivity, are frequently studied parameters. Understanding these properties is crucial for optimizing its performance in various applications. Recent studies have focused on how modifications to its structure could enhance its bioavailability or binding affinity, addressing common challenges in drug development and molecular recognition systems.

From an industrial perspective, the compound's potential as a chelating agent or catalyst ligand has been examined. Its ability to coordinate with transition metals could make it valuable in homogeneous catalysis and wastewater treatment processes. These applications resonate with current efforts to develop more efficient and selective catalysts for sustainable chemical manufacturing.

Quality control and analytical methods for Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]- represent another important area of investigation. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to ensure purity and characterize the compound. The development of robust analytical protocols is essential for maintaining consistency in research and potential commercial applications.

As research on Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]- continues to evolve, its safety profile and toxicological data are becoming increasingly important considerations. While not classified as hazardous under standard regulations, comprehensive studies are necessary to fully understand its biological interactions and environmental impact. This precautionary approach reflects the broader scientific community's commitment to responsible innovation.

The commercial availability of Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]- has expanded in recent years, with several specialty chemical suppliers offering the compound for research purposes. This increased accessibility has facilitated more widespread investigation of its properties and potential applications. Researchers often search for information about storage conditions and handling recommendations, underscoring the need for clear technical documentation.

Looking ahead, the future of Ethanesulfonamide, N-[2-[bis(2-aminoethyl)amino]ethyl]- research appears promising. Its versatility and unique structural features position it as a valuable building block for molecular design across multiple disciplines. As scientific understanding of its interactions deepens, we can anticipate new discoveries that will further expand its utility in cutting-edge applications.